Cas no 2228962-96-5 (2-azido-2-(3-chloro-2-methoxyphenyl)ethan-1-ol)

• Product Name: 2-azido-2-(3-chloro-2-methoxyphenyl)ethan-1-ol
• CAS No: 2228962-96-5
• MF: C₉H₁₀ClN₃O₂
• MW: 227.647600650787
• CID: 6107240
• PubChem ID: 165680007
• Update Time: 2025-06-10

2-azido-2-(3-chloro-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(3-chloro-2-methoxyphenyl)ethan-1-ol
• 2228962-96-5
• EN300-1982938

• Inchi： 1S/C9H10ClN3O2/c1-15-9-6(3-2-4-7(9)10)8(5-14)12-13-11/h2-4,8,14H,5H2,1H3
• InChI Key： AMTKTQJYGLAWLV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 227.0461543g/mol
• Monoisotopic Mass: 227.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-azido-2-(3-chloro-2-methoxyphenyl)ethan-1-ol

Comprehensive Overview of 2-azido-2-(3-chloro-2-methoxyphenyl)ethan-1-ol (CAS No. 2228962-96-5)

The compound 2-azido-2-(3-chloro-2-methoxyphenyl)ethan-1-ol (CAS No. 2228962-96-5) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This compound belongs to the class of azido alcohols, which are known for their versatility in click chemistry reactions, a topic highly searched by researchers exploring bioorthogonal chemistry and drug discovery.

One of the key structural highlights of 2-azido-2-(3-chloro-2-methoxyphenyl)ethan-1-ol is the presence of an azido group (-N3) and a hydroxyl group (-OH) on the same carbon atom, making it a valuable intermediate for synthesizing more complex molecules. The 3-chloro-2-methoxyphenyl moiety further enhances its reactivity, enabling its use in cross-coupling reactions and polymer functionalization, which are trending topics in green chemistry and sustainable materials.

Recent studies have highlighted the role of azido-containing compounds in bioconjugation and proteomics, addressing common search queries like "how to label proteins with azides" or "applications of click chemistry in biologics." The 2-azido-2-(3-chloro-2-methoxyphenyl)ethan-1-ol is particularly relevant in this context, as its polar hydroxyl group improves solubility in aqueous systems, a critical factor for biological assays and drug delivery systems.

From a synthetic perspective, this compound is often discussed in forums and research papers focusing on multistep organic synthesis and regioselective reactions. Its CAS No. 2228962-96-5 is frequently searched in databases like SciFinder and Reaxys, reflecting its importance in high-throughput screening and medicinal chemistry. Researchers are also exploring its potential in photopharmacology, a rapidly growing field that investigates light-responsive drug molecules.

In the context of material science, 2-azido-2-(3-chloro-2-methoxyphenyl)ethan-1-ol has been investigated for its ability to modify polymer backbones, aligning with the rising interest in smart materials and self-healing polymers. Its azido group can participate in Huisgen cycloaddition, a reaction often queried by scientists working on nanotechnology and surface engineering.

Safety and handling of this compound are also frequently searched topics. While it is not classified as a hazardous material, proper storage conditions (e.g., avoiding light and moisture) are emphasized in technical datasheets. This aligns with the broader industry shift toward responsible chemical management and lab safety protocols, which are hot topics in academic and industrial settings.

In summary, 2-azido-2-(3-chloro-2-methoxyphenyl)ethan-1-ol (CAS No. 2228962-96-5) is a multifaceted compound with applications spanning drug development, bioconjugation, and advanced materials. Its relevance to trending research areas like click chemistry and photopharmacology ensures its continued prominence in scientific literature and online searches.